Cas no 2229693-94-9 ({2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine)

• Product Name: {2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine
• CAS No: 2229693-94-9
• MF: C₁₂H₁₂F₃N
• MW: 227.225593566895
• CID: 5862833
• PubChem ID: 165979670
• Update Time: 2025-06-09

{2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine
• EN300-1943526
• 2229693-94-9
• {2,2-difluoro-1-[2-(4-fluorophenyl)ethenyl]cyclopropyl}methanamine

• Inchi： 1S/C12H12F3N/c13-10-3-1-9(2-4-10)5-6-11(8-16)7-12(11,14)15/h1-6H,7-8,16H2/b6-5+
• InChI Key： JZQFIWUBKYCVQM-AATRIKPKSA-N
• SMILES： FC1(CC1(/C=C/C1C=CC(=CC=1)F)CN)F

Computed Properties

• Exact Mass: 227.09218387g/mol
• Monoisotopic Mass: 227.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on {2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine

Introduction to {2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine (CAS No. 2229693-94-9)

{2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine (CAS No. 2229693-94-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the areas of neurology and oncology. The presence of fluorine atoms and the cyclopropyl ring contributes to its distinct chemical properties and biological activity.

The chemical structure of {2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine is composed of a cyclopropyl ring attached to a difluoromethyl group and a 4-fluorophenyl ethenyl moiety. The fluorine atoms play a crucial role in modulating the compound's lipophilicity and metabolic stability, which are essential factors in drug design. The cyclopropyl ring, known for its strain energy, can influence the conformational flexibility and binding affinity of the molecule to its target receptors.

Recent studies have explored the pharmacological properties of {2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with specific GPCRs could lead to the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its potential as a GPCR modulator, {2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine has shown promise in cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. For instance, it has been reported to downregulate the expression of oncogenic proteins such as Bcl-2 and Mcl-1, which are known to promote cell survival and resistance to chemotherapy.

The synthesis of {2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a difluoromethylated cyclopropane derivative with a 4-fluorostyryl halide using palladium-catalyzed cross-coupling reactions. This approach allows for the efficient construction of the desired molecular framework while minimizing side reactions.

To further evaluate the therapeutic potential of {2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine, extensive preclinical studies have been conducted. These studies include in vitro assays to assess cytotoxicity and selectivity against cancer cells, as well as in vivo models to evaluate pharmacokinetics and efficacy in animal models of disease. The results from these studies have been promising, with the compound demonstrating favorable pharmacological profiles and low toxicity profiles.

In conclusion, {2,2-difluoro-1-2-(4-fluorophenyl)ethenylcyclopropyl}methanamine (CAS No. 2229693-94-9) is an intriguing compound with significant potential for therapeutic applications. Its unique chemical structure and biological activity make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.